molecular formula C12H14FN3 B8737953 5-Fluoro-4-(piperidin-1-yl)-1H-pyrrolo[2,3-b]pyridine CAS No. 920961-70-2

5-Fluoro-4-(piperidin-1-yl)-1H-pyrrolo[2,3-b]pyridine

Cat. No.: B8737953
CAS No.: 920961-70-2
M. Wt: 219.26 g/mol
InChI Key: YZGPCXTYSWWVKW-UHFFFAOYSA-N
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Description

5-Fluoro-4-(piperidin-1-yl)-1H-pyrrolo[2,3-b]pyridine is a useful research compound. Its molecular formula is C12H14FN3 and its molecular weight is 219.26 g/mol. The purity is usually 95%.
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Properties

CAS No.

920961-70-2

Molecular Formula

C12H14FN3

Molecular Weight

219.26 g/mol

IUPAC Name

5-fluoro-4-piperidin-1-yl-1H-pyrrolo[2,3-b]pyridine

InChI

InChI=1S/C12H14FN3/c13-10-8-15-12-9(4-5-14-12)11(10)16-6-2-1-3-7-16/h4-5,8H,1-3,6-7H2,(H,14,15)

InChI Key

YZGPCXTYSWWVKW-UHFFFAOYSA-N

Canonical SMILES

C1CCN(CC1)C2=C3C=CNC3=NC=C2F

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 4-chloro-5-fluoro-1H-pyrrolo[2,3-b]pyridine (30 mg) and piperidine (50 mg) in 1-butanol (0.4 mL) was heated in the microwave reactor (120° C., 0.5 hour, 180° C., 2 hours). The reaction mixture was allowed to cool to ambient temperature and diluted with EtOAc (10 mL) and half-saturated aqueous sodium hydrogencarbonate (10 mL). The aqueous phase was extracted with EtOAc (10 mL) two times and combined organic layers were washed with brine (20 mL), dried over MgSO4, and concentrated. Purification of the crude product by preparative silica gel thin-layer chromatography (EtOAc) gave 5-fluoro-4-(1-piperidinyl)-1H-pyrrolo[2,3-b]pyridine (10 mg) as a white solid.
Quantity
30 mg
Type
reactant
Reaction Step One
Quantity
50 mg
Type
reactant
Reaction Step One
Quantity
0.4 mL
Type
solvent
Reaction Step One
Name
Quantity
10 mL
Type
solvent
Reaction Step Two
Quantity
10 mL
Type
solvent
Reaction Step Two

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